Cas no 1309833-32-6 (3-Bromo-2-fluoro-5-nitroaniline)

• Product Name: 3-Bromo-2-fluoro-5-nitroaniline
• CAS No: 1309833-32-6
• MF: C₆H₄BrFN₂O₂
• MW: 235.010563850403
• CID: 4977162
• Update Time: 2025-05-26

3-Bromo-2-fluoro-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluoro-5-nitroaniline
• 3-bromo-2-fluoro-5-nitrobenzenamine
• 3-Bromo-2-fluoro-5-nitroaniline

• Inchi： 1S/C6H4BrFN2O2/c7-4-1-3(10(11)12)2-5(9)6(4)8/h1-2H,9H2
• InChI Key： YGWGIZDILHHRJZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Bromo-2-fluoro-5-nitroaniline

Introduction to 3-Bromo-2-fluoro-5-nitroaniline (CAS No. 1309833-32-6)

3-Bromo-2-fluoro-5-nitroaniline, with the CAS number 1309833-32-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom, a fluorine atom, and a nitro group attached to an aniline framework. These functional groups endow the molecule with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The chemical structure of 3-Bromo-2-fluoro-5-nitroaniline can be represented as C₇H₄BrFNO₂. The presence of the bromine and fluorine atoms introduces significant electronic effects, while the nitro group imparts strong electron-withdrawing properties. These characteristics are crucial for its reactivity and potential applications in synthetic chemistry.

In the realm of medicinal chemistry, 3-Bromo-2-fluoro-5-nitroaniline has been explored as a key intermediate in the development of novel drugs. Recent studies have highlighted its utility in the synthesis of compounds with anti-cancer, anti-inflammatory, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a series of novel derivatives that exhibited potent anti-cancer activity against various human cancer cell lines. The bromine and fluorine substituents were found to enhance the lipophilicity and metabolic stability of the final drug candidates, thereby improving their therapeutic efficacy.

Beyond its applications in drug discovery, 3-Bromo-2-fluoro-5-nitroaniline has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Research conducted at the University of California, Berkeley, demonstrated that derivatives of this compound could be used to create highly efficient organic solar cells. The nitro group's strong electron-withdrawing ability was found to improve charge separation and transport properties, leading to enhanced device performance.

The synthesis of 3-Bromo-2-fluoro-5-nitroaniline typically involves multi-step reactions starting from commercially available precursors. One common approach involves the nitration of 3-bromo-2-fluoroaniline using concentrated nitric acid or other nitrating agents. The reaction conditions must be carefully controlled to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

In terms of safety and handling, while 3-Bromo-2-fluoro-5-nitroaniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and reactions should be conducted in well-ventilated areas or fume hoods to minimize exposure to potentially harmful vapors or dust.

The market demand for 3-Bromo-2-fluoro-5-nitroaniline is expected to grow steadily over the next few years, driven by its increasing applications in pharmaceuticals and advanced materials. Key players in the industry are investing heavily in research and development to discover new derivatives and optimize synthetic routes. This trend is likely to lead to further innovations and expanded use cases for this versatile compound.

In conclusion, 3-Bromo-2-fluoro-5-nitroaniline (CAS No. 1309833-32-6) is a multifaceted organic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and chemical properties make it an invaluable intermediate in the synthesis of novel drugs and advanced materials. As research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in various scientific and industrial fields.